1-(4-Aminopiperidin-1-yl)-2-(pyridin-4-ylthio)ethan-1-one

• Molecular Formula: C12H17N3OS
• Molecular Weight: 251.35 g/mol
• IUPAC Name: 1-(4-aminopiperidin-1-yl)-2-pyridin-4-ylsulfanylethanone
• InChI: InChI=1S/C12H17N3OS/c13-10-3-7-15(8-4-10)12(16)9-17-11-1-5-14-6-2-11/h1-2,5-6,10H,3-4,7-9,13H2
• InChI Key: YYYLBTLORZNKPH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N)C(=O)CSC2=CC=NC=C2

Description

1-(4-Aminopiperidin-1-yl)-2-(pyridin-4-ylthio)ethan-1-one is a synthetic organic compound that has garnered interest in various fields of scientific research

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(4-Aminopiperidin-1-yl)-2-(pyridin-4-ylthio)ethan-1-one typically involves the following steps:

Formation of the Thioether Linkage: The reaction between 4-chloropyridine and a suitable thiol compound under basic conditions to form the pyridin-4-ylthio group.

Piperidine Ring Introduction:

Industrial Production Methods: Industrial production of this compound may involve optimized reaction conditions, such as:

• Use of high-purity starting materials.
• Controlled temperature and pressure conditions.
• Catalysts to enhance reaction efficiency.
• Purification steps like recrystallization or chromatography to obtain the final product in high purity.

Chemical Reactions Analysis

Types of Reactions: 1-(4-Aminopiperidin-1-yl)-2-(pyridin-4-ylthio)ethan-1-one can undergo various chemical reactions, including:

Oxidation: The thioether group can be oxidized to form sulfoxides or sulfones.

Reduction: The nitro group, if present, can be reduced to an amino group.

Substitution: The piperidine ring can undergo nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Reagents like hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) under mild conditions.

Reduction: Catalytic hydrogenation or use of reducing agents like sodium borohydride.

Substitution: Nucleophiles such as amines or alkoxides under basic conditions.

Major Products:

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of amines.

Substitution: Formation of substituted piperidine derivatives.

Scientific Research Applications

1-(4-Aminopiperidin-1-yl)-2-(pyridin-4-ylthio)ethan-1-one has several scientific research applications:

Medicinal Chemistry: Potential use as a lead compound for developing new drugs targeting specific receptors or enzymes.

Biological Studies: Investigation of its effects on cellular pathways and molecular targets.

Industrial Applications: Use as an intermediate in the synthesis of other complex organic molecules.

Mechanism of Action

The mechanism of action of 1-(4-Aminopiperidin-1-yl)-2-(pyridin-4-ylthio)ethan-1-one involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and influencing various biological pathways. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

• 1-(4-Aminopiperidin-1-yl)-2-(pyridin-3-ylthio)ethan-1-one
• 1-(4-Aminopiperidin-1-yl)-2-(pyridin-2-ylthio)ethan-1-one

Comparison:

• Structural Differences: The position of the pyridine ring substitution varies among these compounds.
• Reactivity: Differences in reactivity and chemical behavior due to the position of the substituents.
• Applications: Each compound may have unique applications based on its specific structure and reactivity.

Conclusion

1-(4-Aminopiperidin-1-yl)-2-(pyridin-4-ylthio)ethan-1-one is a versatile compound with significant potential in various scientific research fields. Its unique structure and reactivity make it a valuable molecule for further exploration and development in medicinal chemistry, biology, and industrial applications.